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Compound of Interest

Compound Name: trans-2-Decenal-d2

Cat. No.: B15135790

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for trans-2-Decenal-d2, a
deuterated aldehyde of significant interest in various research applications. Due to the limited
specific data on the deuterated form, this guide extrapolates from the well-documented
information available for its non-deuterated counterpart, trans-2-Decenal. The primary chemical
properties and hazards are not expected to differ significantly with isotopic substitution.

Chemical and Physical Properties

trans-2-Decenal-d2 is a deuterated analog of trans-2-Decenal, an unsaturated aldehyde.
Deuterated compounds like trans-2-Decenal-d2 are valuable tools in research, particularly as
tracers in metabolic studies and for potentially altering the pharmacokinetic profiles of drug
candidates.[1][2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15135790?utm_src=pdf-interest
https://www.benchchem.com/product/b15135790?utm_src=pdf-body
https://www.benchchem.com/product/b15135790?utm_src=pdf-body
https://www.benchchem.com/product/b15135790?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.4c02369
https://pure.sruc.ac.uk/en/publications/effects-of-fatty-acid-oxidation-products-green-odor-on-rumen-bact/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula C10H16D20 [3]
Appearance Colorless to pale yellow liquid [4]

Fatty, waxy, orange, green,

Odor ) [5]
aldehydic

Boiling Point 78-80 °C at 3 mmHg

_ Approximately 0.841 g/mL at

Density
25°C

Flash Point 96 °C (204.8 °F) - closed cup

Solubility Insoluble in water

Safety and Handling

Adherence to strict safety protocols is paramount when handling trans-2-Decenal-d2 to
minimize risk and ensure experimental integrity.

Hazard Identification

Based on the data for trans-2-Decenal, the primary hazards are:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Combustible Liquid: Classified as a combustible liquid.

Aquatic Toxicity: Very toxic to aquatic life.
GHS Hazard Statements:
e H227: Combustible liquid.

e H315: Causes skin irritation.
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H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)

Eye/Face Protection: Chemical safety goggles are recommended.

Hand Protection: Chemical-resistant gloves are recommended.

Skin and Body Protection: Wear protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If inhalation of vapors is likely, use an
appropriate respirator.

Storage and Disposal

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and
hot surfaces. Keep containers tightly closed. The compound is sensitive to air and light;
storage under an inert atmosphere (e.g., nitrogen) is recommended.

Disposal: Dispose of in accordance with local, regional, and national regulations. Do not
allow to enter drains or watercourses.

First Aid Measures

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.

Biological Activity and Applications
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trans-2-Decenal exhibits significant biological activity, primarily as an antimicrobial and
nematicidal agent.

Antimicrobial Activity

trans-2-Decenal has demonstrated efficacy against a range of fungi and bacteria.

Concentration/Valu

Organism Activity Reference
e
Alternaria alternata IC50 12.23 mg/L
Phytophthora capsici EC50 12.37 pg/mL
Staphylococcus
MIC 250 pg/mL
aureus
Clostridium o
Growth-inhibitory 500 pg/mL

perfringens

Fusobacterium o
Growth-inhibitory 500 pg/mL
nucleatum

icidal Activi

Concentration/Valu

Organism Activity Reference
e
Pratylenchus )
Mortality (24h) 81.6 + 2.5%
penetrans
Pratylenchus .
Mortality (72h) 91.2+3.3%
penetrans

Signaling Pathway: Antifungal Mechanism of trans-
2-Decenal

The primary antifungal mechanism of trans-2-Decenal against the plant pathogen Alternaria
alternata involves the disruption of cellular integrity and redox homeostasis. This leads to a
cascade of events culminating in cell death.
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Cellular Effects
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Caption: Antifungal signaling pathway of trans-2-Decenal in Alternaria alternata.

Experimental Protocols

The primary application of deuterated compounds like trans-2-Decenal-d2 is as tracers in
metabolic studies. Below is a general, adaptable protocol for tracing aldehyde metabolism
using a deuterated analog with LC-MS/MS analysis.

General Protocol for Metabolic Tracing with Deuterated
Aldehydes

This protocol provides a framework for studying the metabolic fate of trans-2-Decenal-d2 in a

cellular model.
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Sample Preparation
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!
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!
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Click to download full resolution via product page

Caption: General experimental workflow for metabolic tracing.

Methodology:

e Cell Culture and Treatment:

o Culture cells to the desired confluency.
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o Replace the culture medium with a fresh medium containing a known concentration of
trans-2-Decenal-d2.

o Incubate for various time points to monitor the metabolic progression.

o Metabolite Extraction:

o Rapidly quench metabolism by aspirating the medium and adding an ice-cold solvent,
such as 80% methanol.

o Scrape the cells and transfer the suspension to a microcentrifuge tube.

o Lyse the cells and precipitate proteins.

o Centrifuge to pellet the cell debris and collect the supernatant containing the metabolites.

o Sample Preparation for LC-MS/MS:

o Dry the metabolite extract, for example, using a vacuum concentrator.

o Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

e LC-MS/MS Analysis:

o Inject the sample into an LC-MS/MS system.

o Separate the metabolites using a suitable liquid chromatography method.

o Detect the deuterated metabolites and their downstream products using mass
spectrometry. Set the mass spectrometer to detect the specific mass-to-charge ratio (m/z)
of the parent ion (trans-2-Decenal-d2) and its expected metabolites.

o Data Analysis:

o Process the raw data to identify and quantify the deuterated compounds.

o Map the identified metabolites to known metabolic pathways to elucidate the metabolic
fate of trans-2-Decenal-d2.
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This technical guide provides a foundation for the safe handling and scientific use of trans-2-
Decenal-d2. Researchers should always consult the most recent Safety Data Sheet (SDS) for
the specific product they are using and adapt experimental protocols to their specific research
needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

